Cas no 2901065-37-8 (4-Fluoro-3-methoxy-5-(trimethylsilyl)benZoic acid)

• Product Name: 4-Fluoro-3-methoxy-5-(trimethylsilyl)benZoic acid
• CAS No: 2901065-37-8
• MF: C₁₁H₁₅FO₃Si
• MW: 242.318907976151
• CID: 6795972
• PubChem ID: 171368192
• Update Time: 2025-06-13

4-Fluoro-3-methoxy-5-(trimethylsilyl)benZoic acid Chemical and Physical Properties

Names and Identifiers

• 2901065-37-8
• 4-Fluoro-3-methoxy-5-(trimethylsilyl)benZoic acid
• MFCD34765075

• Inchi： 1S/C11H15FO3Si/c1-15-8-5-7(11(13)14)6-9(10(8)12)16(2,3)4/h5-6H,1-4H3,(H,13,14)
• InChI Key： GQNDBLXSPGHJSR-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C(=C(C=C(C(=O)O)C=1)OC)F

Computed Properties

• Exact Mass: 242.07744903g/mol
• Monoisotopic Mass: 242.07744903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-Fluoro-3-methoxy-5-(trimethylsilyl)benZoic acid

Recent Advances in the Application of 4-Fluoro-3-methoxy-5-(trimethylsilyl)benZoic acid (CAS: 2901065-37-8) in Chemical Biology and Pharmaceutical Research

The compound 4-Fluoro-3-methoxy-5-(trimethylsilyl)benZoic acid (CAS: 2901065-37-8) has recently emerged as a promising building block in medicinal chemistry and chemical biology. This fluorinated aromatic carboxylic acid derivative, featuring both methoxy and trimethylsilyl substituents, has demonstrated unique physicochemical properties that make it particularly valuable for drug discovery and biomolecular probe development. Recent studies have highlighted its utility in the synthesis of targeted therapeutics and as a molecular scaffold for protein-ligand interaction studies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2901065-37-8 as a key intermediate in the development of novel kinase inhibitors. The compound's fluorine atom provided enhanced binding affinity through polar interactions with target proteins, while the trimethylsilyl group served as a versatile handle for further functionalization via cross-coupling reactions. This dual functionality enabled the rapid generation of diverse compound libraries for structure-activity relationship studies.

Another significant application was reported in ACS Chemical Biology, where 4-Fluoro-3-methoxy-5-(trimethylsilyl)benZoic acid was incorporated into fluorescent probes for live-cell imaging. The researchers capitalized on the compound's metabolic stability and cell permeability, attributes conferred by its unique substitution pattern. The resulting probes demonstrated superior performance in tracking intracellular protein dynamics compared to conventional benzoic acid derivatives.

The synthetic accessibility of 2901065-37-8 has also been improved through recent methodological advances. A 2024 Nature Protocols publication detailed an optimized Pd-catalyzed coupling approach that achieves higher yields and better regioselectivity for this compound. This technical improvement has facilitated its broader adoption in pharmaceutical research, particularly in fragment-based drug discovery campaigns.

Emerging applications in radiopharmaceutical development have further expanded the utility of this compound. The fluorine-18 labeled analog of 4-Fluoro-3-methoxy-5-(trimethylsilyl)benZoic acid has shown promise as a PET tracer for imaging specific enzyme activities in neurological disorders. Preliminary clinical trials suggest favorable pharmacokinetic properties and target specificity.

Looking forward, the unique combination of steric and electronic properties offered by 2901065-37-8 positions it as a versatile tool for addressing current challenges in drug development, particularly in the design of targeted protein degraders and covalent inhibitors. Ongoing research continues to explore its potential in these rapidly evolving therapeutic modalities.